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Compound of Interest

Compound Name: (1-Benzylindazol-3-yl)methanol

Cat. No.: B158008

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
synthetic methodology for the compound (1-Benzylindazol-3-yl)methanol. The information is
curated for professionals in research and development who require detailed analytical and
procedural information.

Spectroscopic Data

The following tables summarize the available nuclear magnetic resonance (NMR) data for (1-
Benzylindazol-3-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
13C NMR Data
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Chemical Shift (6) ppm
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Solvent: DMSO-ds, Frequency: 300 MHz[1]
1H NMR Data

A proton NMR spectrum is available in the patent literature; however, a detailed peak list with
assignments and coupling constants is not provided. Visual inspection of the spectrum is
recommended for analysis.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

As of the latest search, specific experimental Infrared (IR) and Mass Spectrometry (MS) data
for (1-Benzylindazol-3-yl)methanol are not available in the public domain. Researchers are
advised to perform these analyses on synthesized samples to obtain this data.

Experimental Protocols
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The synthesis of (1-Benzylindazol-3-yl)methanol can be achieved through various routes. A
key method involves the reaction of a Grignard reagent with an electrophile, followed by an
optional reduction. A detailed protocol is provided below.

Synthesis of (1-Benzylindazol-3-yl)methanol

This protocol is adapted from patent literature and describes the synthesis from 1-benzyl-3-
bromo-1H-indazole.

Materials:

1-benzyl-3-bromo-1H-indazole

* i-Propylmagnesium chloride (i-PrMgCl) in 2-methyltetrahydrofuran (Me-THF)
¢ Anhydrous Tetrahydrofuran (THF)

o Paraformaldehyde

e Xylene

e Agueous ammonium chloride solution

o Ethyl acetate

e Brine

Procedure:

e Grignard Reagent Formation: In a thoroughly dried flask under a nitrogen atmosphere, a
solution of i-propylmagnesium chloride in 2-methyltetrahydrofuran is prepared.

» Reaction with Bromide: The solution is cooled to approximately -10 °C. A solution of 1-
benzyl-3-bromo-1H-indazole in anhydrous THF is added dropwise over approximately one
hour while maintaining the temperature. The reaction mixture is stirred for at least 6 hours,
resulting in a yellow suspension.
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o Reaction with Formaldehyde: Gaseous formaldehyde is generated by heating a suspension
of paraformaldehyde in xylene to approximately 115 °C. The generated formaldehyde is then
passed over the Grignard reagent suspension for approximately two hours at a temperature
below 0 °C.

o Work-up: The reaction is quenched by the addition of a saturated aqueous solution of
ammonium chloride. The mixture is then extracted with ethyl acetate. The combined organic
phases are washed with water and then with brine.

 Purification: The organic phase is dried over anhydrous sodium sulfate, filtered, and the
solvent is evaporated under reduced pressure to yield the crude product. Further purification
can be achieved by crystallization from a suitable solvent system, such as a mixture of

toluene and heptane.

Workflow and Process Visualization

The following diagrams illustrate the general workflow for obtaining and analyzing
spectroscopic data for a synthesized compound.
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General Workflow for Spectroscopic Analysis
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical
compound.
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Synthesis Protocol Flowchart
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Caption: Flowchart of the synthesis protocol for (1-Benzylindazol-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b158008#spectroscopic-data-nmr-ir-
mass-spec-for-1-benzylindazol-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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